Cas no 861207-56-9 (3-benzenesulfonamido-3-[4-(propan-2-yl)phenyl]propanoic acid)

• Product Name: 3-benzenesulfonamido-3-[4-(propan-2-yl)phenyl]propanoic acid
• CAS No: 861207-56-9
• CID: 4661566
• Update Time: 2025-05-21

3-benzenesulfonamido-3-[4-(propan-2-yl)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-ISOPROPYLPHENYL)-3-[(PHENYLSULFONYL)AMINO]PROPANOIC ACID
• 3-benzenesulfonamido-3-[4-(propan-2-yl)phenyl]propanoic acid

Additional information on 3-benzenesulfonamido-3-[4-(propan-2-yl)phenyl]propanoic acid

Comprehensive Overview of 3-benzenesulfonamido-3-[4-(propan-2-yl)phenyl]propanoic acid (CAS No. 861207-56-9): Properties, Applications, and Research Insights

The compound 3-benzenesulfonamido-3-[4-(propan-2-yl)phenyl]propanoic acid (CAS No. 861207-56-9) is a specialized organic molecule with a unique structural framework, combining a benzenesulfonamide moiety with a propanoic acid derivative. This chemical entity has garnered attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery and its role in modulating biological pathways. Its IUPAC name reflects its intricate architecture, which includes a propan-2-yl (isopropyl) group attached to a phenyl ring, further linked to a sulfonamide and carboxylic acid functionality.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers frequently search for terms like "sulfonamide derivatives in drug design" or "CAS 861207-56-9 applications," highlighting the growing interest in this niche. The compound’s molecular weight and logP value (a measure of lipophilicity) are critical parameters for pharmacokinetic studies, making it a subject of computational and experimental investigations. Its solubility and stability under physiological conditions are also key focus areas for formulation scientists.

From a synthetic perspective, 3-benzenesulfonamido-3-[4-(propan-2-yl)phenyl]propanoic acid is synthesized via multi-step organic reactions, often involving amide coupling and aromatic substitution techniques. The presence of both acidic (carboxylic acid) and basic (sulfonamide) groups allows for diverse chemical modifications, enabling the creation of analogs for structure-activity relationship (SAR) studies. This adaptability aligns with the trending search query "customizable sulfonamide scaffolds," reflecting the compound’s utility in tailored drug development.

In the context of biochemical applications, this compound has been explored for its potential to interact with enzymes and receptors. For instance, sulfonamides are known to inhibit carbonic anhydrases, a property leveraged in therapies for glaucoma and hypertension. While specific data on CAS No. 861207-56-9 may be limited, its structural analogs are frequently cited in studies targeting inflammatory mediators and metabolic disorders. Such connections resonate with popular searches like "sulfonamide anti-inflammatory mechanisms" and "phenylpropanoic acid derivatives in metabolism."

The compound’s spectroscopic properties (e.g., NMR, IR, and mass spectra) are essential for quality control and characterization. Analytical chemists often prioritize HPLC purity analysis and chromatographic separation methods for such molecules, addressing common queries like "CAS 861207-56-9 analytical protocols." Additionally, its crystallographic data—if available—could provide insights into its molecular conformation and intermolecular interactions, topics of interest in materials science.

Beyond the lab, 3-benzenesulfonamido-3-[4-(propan-2-yl)phenyl]propanoic acid exemplifies the intersection of green chemistry and sustainable synthesis. Researchers are increasingly investigating eco-friendly reaction conditions for sulfonamide production, responding to searches like "green synthesis of sulfonamides." The compound’s potential biodegradability and low toxicity profile further align with these trends, though detailed ecotoxicological studies are warranted.

In summary, CAS No. 861207-56-9 represents a compelling case study in the evolving landscape of specialty chemicals. Its multifaceted applications—from pharmaceutical intermediates to biochemical probes—underscore its relevance in both academic and industrial settings. As the scientific community continues to explore structure-based drug design and targeted therapies, compounds like this will remain at the forefront of innovation, answering pressing questions in molecular medicine and chemical biology.